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Mechanisms, Toxicology, and Analytical
Frameworks
Executive Summary

Chlozolinate (Ethyl 3-(3,5-dichlorophenyl)-5-methyl-2,4-dioxo-1,3-oxazolidine-5-carboxylate) is
a dicarboximide fungicide primarily utilized for the control of Botrytis, Sclerotinia, and Monilia
species.[1][2][3] While its agricultural utility is well-documented, its relevance to the scientific
community extends into endocrine toxicology and osmotic signal transduction research.

This monograph synthesizes the compound's physicochemical properties with its molecular
mechanism of action—specifically its interference with the fungal High Osmolarity Glycerol
(HOG) pathway—and details the anti-androgenic toxicity profile that necessitates rigorous
safety monitoring. Furthermore, we provide validated analytical frameworks for its quantification
in complex matrices.

Physicochemical Profile

The lipophilic nature of chlozolinate (LogP 3.15) dictates its environmental behavior and
extraction protocols. It is rapidly hydrolyzed in alkaline conditions, a critical factor when
designing stability studies or residue analysis workflows.
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Relevance to Experimental

Property Value .

Design
CAS Number 84332-86-5 Unique Identifier

Mass Spectrometry precursor
Molecular Formula C13H11CI2NOs ) )

ion selection
Molecular Weight 332.14 g/mol Calculation of molar dosage
Melting Point 112.6 °C Solid-state characterization

Vapor Pressure

0.013 mPa (25°C)

Low volatility; suitable for GC
with derivatization or direct

injection

High lipophilicity; requires

LogP (Kow) 3.15 organic solvents (e.g., Ethyl
Acetate) for extraction
Poor aqueous solubility;
N requires carrier solvents
Solubility (Water) ~2 mg/L

(DMSO/Acetone) for in vitro

assays

Mechanism of Action: Osmotic Signal Transduction

Core Concept: Unlike sterol biosynthesis inhibitors (SBIs), chlozolinate acts by disrupting the
osmotic pressure regulation within fungal cells.

The Molecular Target: Histidine Kinase

Research indicates that dicarboximides, including chlozolinate, target the Group Il Histidine
Kinase (HK) (orthologs of Os-1 in Neurospora crassa or Nik-1). This kinase is the upstream
sensor for the High Osmolarity Glycerol (HOG) MAP kinase pathway.

e Normal Function: Under osmotic stress, the HK sensor phosphorylates the HOG pathway
(Ypdl -> Sskl -> Ssk2/22 -> Pbs2 -> Hog1l), leading to glycerol synthesis and cellular
adaptation.
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e Chlozolinate Interference: The fungicide induces "wrong" signaling, causing the
hyperactivation of the HOG pathway even in the absence of osmotic stress. This results in
excessive energy expenditure, glycerol accumulation, and cell wall instability, leading to
fungal death.

Visualization: HOG Pathway Interference

The following diagram illustrates the signal transduction cascade and the point of
dicarboximide intervention.
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Caption: Chlozolinate induces aberrant signaling in the Histidine Kinase sensor, leading to
lethal hyperactivation of the HOG MAPK cascade.

Toxicology & Endocrine Disruption

For drug development professionals, the toxicological profile of chlozolinate serves as a model
for anti-androgenic compounds.

Endocrine Disruption Mechanism

Chlozolinate, like its structural analog vinclozolin, acts as an Androgen Receptor (AR)
antagonist.

» Binding: Metabolites of chlozolinate competitively bind to the AR, preventing the binding of
endogenous androgens (testosterone/DHT).

e Consequence: In developmental toxicology studies, this blockade during the critical window
of sexual differentiation leads to demasculinization of male offspring (e.g., reduced
anogenital distance, hypospadias).

Metabolic Activation

It is critical to note that the parent compound often undergoes hydrolysis to active metabolites
which may possess higher affinity for the AR than the parent.

Degradation Pathway:
o Hydrolysis: Loss of the ethoxycarbonyl group.
o Decarboxylation: Formation of 3-(3,5-dichlorophenyl)-5-methyloxazolidine-2,4-dione.[2]

e Ring Cleavage: Formation of 3,5-dichloroaniline derivatives (toxicophore).

Chlozolinate Oxazolidine 3,5-dichloro-2-hydroxypropanilide

(GEWE)] Intermediate (Ring Open) (Toxicophore)

» 3.5-dichloroaniline
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Caption: Metabolic degradation pathway of Chlozolinate yielding potentially toxic anilide
derivatives.

Analytical Methodologies

Precise quantification is required for residue monitoring and pharmacokinetic studies. The
QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by GC-
MS/MS is the industry standard due to the compound's volatility and non-polar nature.

Protocol: QUEChERS Extraction & GC-MS/MS

Objective: Isolate Chlozolinate from biological or plant matrices with a Limit of Quantification
(LOQ) of 0.01 mg/kg.

Step-by-Step Methodology:

Homogenization: Weigh 10g of sample into a 50mL centrifuge tube.

o Extraction: Add 10mL Acetonitrile (or Ethyl Acetate for higher lipid content).

e Salting Out: Add 4g MgSOa4 and 1g NaCl. Vortex vigorously for 1 minute to induce phase
separation.

o Centrifugation: Centrifuge at 3000 rpm for 5 minutes.

» Dispersive Solid Phase Extraction (d-SPE): Transfer an aliquot of the supernatant to a tube
containing PSA (Primary Secondary Amine) to remove organic acids and sugars.

Analysis: Inject 1pL into GC-MS/MS.

Instrument Parameters (Agilent 7010B Triple Quad recommended):

Column: HP-5ms Ultra Inert (30m x 0.25mm x 0.25um).

Carrier Gas: Helium at 1.2 mL/min.

Inlet Temp: 250°C (Splitless).

MRM Transitions:
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Caption: Optimized QUEChERS extraction workflow for Chlozolinate quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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